Cas no 68809-56-3 (1-Butanone, 1-(4-methyl-1H-pyrazol-3-yl)-)
68809-56-3 structure
Product Name:1-Butanone, 1-(4-methyl-1H-pyrazol-3-yl)-
CAS No:68809-56-3
MF:C8H12N2O
MW:152.193681716919
CID:853504
PubChem ID:45121436
Update Time:2025-04-19
1-Butanone, 1-(4-methyl-1H-pyrazol-3-yl)- Chemical and Physical Properties
Names and Identifiers
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- 1-Butanone, 1-(4-methyl-1H-pyrazol-3-yl)-
- 68809-56-3
- 1-(4-Methyl-1H-pyrazol-3-yl)butan-1-one
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- Inchi： 1S/C8H12N2O/c1-3-4-7(11)8-6(2)5-9-10-8/h5H,3-4H2,1-2H3,(H,9,10)
- InChI Key： OMHYZRFDIRKBDY-UHFFFAOYSA-N
- SMILES： O=C(C1=C(C)C=NN1)CCC
Computed Properties
- Exact Mass: 152.094963011g/mol
- Monoisotopic Mass: 152.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 45.8Ų
1-Butanone, 1-(4-methyl-1H-pyrazol-3-yl)- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
68809-56-3 (1-Butanone, 1-(4-methyl-1H-pyrazol-3-yl)-) Related Products
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